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Compound of Interest

Compound Name: Boceprevir Metabolite M15
CAS No.: 1351791-45-1
Cat. No.: B586244
Get Quote
. J

Executive Summary: Immediate Action Card

Boceprevir Metabolite M15 (often a reduced diastereomer or oxidative derivative of the parent
ketoamide) is a synthetic peptidomimetic.[1] While not classified as "P-listed" (acutely toxic)
under US EPA RCRA regulations, it is a Pharmacologically Active Compound (PAC).[1]

Strict Adherence Required:

DO NOT dispose of M15 down the drain (sewer).[1]

DO NOT treat as general trash or simple biological waste.[1]

DO segregate as Non-Halogenated Organic Chemical Waste (for pure standards).

DO incinerate at high temperatures (>1000°C) as the final destruction method.

Material Characterization & Hazard Profile[2][3][4]
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To dispose of M15 safely, you must understand its physicochemical stability.[1] M15 retains the
core peptidomimetic backbone of Boceprevir, meaning it possesses high thermal and chemical
stability designed to resist rapid enzymatic degradation.[1]

Feature Technical Detail Disposal Implication

] Peptidomimetic (Ketoamide Resists hydrolysis; requires
Chemical Class o ) o ]
derivative) high-heat incineration.[1]

) Water-based spill cleanup is
. Soluble in DMSO, Ethanol; , _ .
Solubility ) ineffective; use organic
Poor in Water
solvents.[1]

Treat as a potent bioactive;

o HCV NS3 Protease Inhibitor prevent environmental release
Bioactivity . ) )
affinity to avoid resistance
development.[1]
Manage as "Hazardous Waste
RCRA Status Non-listed Hazardous Waste Pharmaceutical" (Subpart P

logic).[2]

Decision Matrix: Waste Stream Segregation

The disposal route depends entirely on the form of the metabolite (Pure Standard vs. Biological
Matrix).[1]
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Identify M15 Waste Form

Is it a Pure Chemical Standard? Is it in Biological Matrix?
(Powder/Solvent Stock) (Plasma, Urine, Microsomes)

Biohazardous Waste Stream
(Red Bag/Sharps)

Chemical Waste Stream
(Non-Halogenated Organic)

Autoclave/Sterilization
(Pathogen Kill Only)

Step 2 (Recommended for PACs)

High-Temp Incineration

(Destruction of Chemical Structure)

Click to download full resolution via product page

Figure 1: Decision logic for segregating Boceprevir M15 waste based on matrix.[1] Note that
while autoclaving kills pathogens in biological samples, it does not destroy the chemical

structure of the drug metabolite.[1]

Scenario A: Disposal of Pure Reference Standards

Context: Expired vials, leftover stock solutions (DMSO/Methanol), or synthesis byproducts.[1]

The "Yellow Bin" Protocol (Chemical Destruction)

Because M15 is a synthetic organic chemical, it must be destroyed via oxidation (incineration)
to break the peptide bonds and the cyclopropyl/ketoamide moieties.[1]
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o Container Selection: Use a High-Density Polyethylene (HDPE) or glass waste container
compatible with solvents.[1]

e Labeling:
o Primary Tag: "Hazardous Waste - Chemical."[1]
o Constituents: Write "Boceprevir Metabolite M15" and the solvent name (e.g., "DMSQO").
o Hazard Check: Mark "Toxic" and "Irritant.”
e Segregation:
o Keep separate from Oxidizers (to prevent reaction with the amine/amide groups).[1]

o Keep separate from Halogenated Solvents (unless M15 is dissolved in DCM/Chloroform)
to reduce disposal costs, though mixing is chemically safe.[1]

» Final Destruction: Hand off to your EHS contractor for Incineration.[1]

o Why? Landfilling (even in hazardous landfills) is discouraged for pharmaceuticals to
prevent leaching into groundwater.

Scenario B: Biological Matrices (In Vitro/In Vivo)

Context: Microsomal incubations, plasma samples, or cell culture media containing M15.[1]

The "Trace Chemo" Logic

In clinical settings, trace chemotherapy waste is often incinerated.[1] Apply this "Precautionary
Principle” to M15 research samples.

e Solid Bio-Waste (Tips, Plates, PPE):
o Collect in Red Biohazard Bags.

o Crucial Step: If the concentration of M15 is high (>10 uM), tag the bag for Incineration
rather than just steam sterilization (autoclave).[1] Autoclaving sterilizes the bacteria but
leaves the drug molecule intact.
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e Liquid Bio-Waste (Media, Buffers):

o Do not bleach and pour. Bleach may react with the nitrogenous groups in M15 but does
not guarantee safe degradation.

o Solidify with a polymer absorbent (e.g., polyacrylate) and dispose of as Solid Bio-Waste
(Incineration track).[1]

Spill Management & Deactivation

Immediate response for benchtop spills of M15 stock.

Solubility Rule: M15 is hydrophobic.[1] Water will cause it to precipitate and stick to surfaces.

Parameter Protocol

PPE Nitrile gloves (double gloved recommended),
Lab coat, Safety glasses.[1]

] Use Ethanol (70%) or Isopropanol to solubilize
Solvent Choice _ o
the spill.[1] Do not use water initially.[1][3]

Absorbent Inert absorbent pads or vermiculite.[1]

o Follow solvent wipe with a mild surfactant
Deactivation )
(soap/water) wash to remove residue.[1]

) Place all spill debris (wipes, gloves) into the
Disposal . _ _
Chemical Waste container (Scenario A).

Regulatory Compliance (US/EU Context)
United States (EPA/RCRA)[1][5]

o Status: Boceprevir and M15 are not P-listed or U-listed.[1]

e Rule:40 CFR Part 266 Subpart P (Management Standards for Hazardous Waste
Pharmaceuticals).
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Requirement: Even if not "listed,"” it exhibits toxicity characteristics of a bioactive agent.[1] It
is a "Non-Creditable Hazardous Waste Pharmaceutical.” It must be sent to a reverse
distributor or TSDF (Treatment, Storage, and Disposal Facility) for incineration.[1]

European Union (EWC Codes)[1]

Code 18 01 09: Medicines other than those mentioned in 18 01 08 (cytotoxic/cytostatic).[1]

Disposal Path: Incineration at a licensed facility.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b586244/docs#proper-disposal-procedures-
boceprevir-metabolite-m15]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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